Cas no 1955530-93-4 (2-1-(4-fluorophenyl)-1H-pyrazol-5-yloxolane-3-carboxylic acid)
2-1-(4-fluorophenyl)-1H-pyrazol-5-yloxolane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-[2-(4-Fluorophenyl)pyrazol-3-yl]oxolane-3-carboxylic acid
- 2-1-(4-fluorophenyl)-1H-pyrazol-5-yloxolane-3-carboxylic acid
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- MDL: MFCD30180749
- Inchi: 1S/C14H13FN2O3/c15-9-1-3-10(4-2-9)17-12(5-7-16-17)13-11(14(18)19)6-8-20-13/h1-5,7,11,13H,6,8H2,(H,18,19)
- InChI Key: PTBSLZXOEYOSSN-UHFFFAOYSA-N
- SMILES: O1CCC(C(O)=O)C1C1N(C2=CC=C(F)C=C2)N=CC=1
2-1-(4-fluorophenyl)-1H-pyrazol-5-yloxolane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-297225-1g |
2-[1-(4-fluorophenyl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid |
1955530-93-4 | 1g |
$986.0 | 2023-09-06 | ||
| Enamine | EN300-297225-5g |
2-[1-(4-fluorophenyl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid |
1955530-93-4 | 5g |
$2858.0 | 2023-09-06 | ||
| Enamine | EN300-297225-10g |
2-[1-(4-fluorophenyl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid |
1955530-93-4 | 10g |
$4236.0 | 2023-09-06 | ||
| Ambeed | A1088549-1g |
2-[1-(4-Fluorophenyl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid |
1955530-93-4 | 95% | 1g |
$713.0 | 2024-07-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01055127-1g |
2-[1-(4-Fluorophenyl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid |
1955530-93-4 | 95% | 1g |
¥4893.0 | 2023-03-19 | |
| Enamine | EN300-297225-0.05g |
2-[1-(4-fluorophenyl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid |
1955530-93-4 | 0.05g |
$827.0 | 2023-09-06 | ||
| Enamine | EN300-297225-0.1g |
2-[1-(4-fluorophenyl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid |
1955530-93-4 | 0.1g |
$867.0 | 2023-09-06 | ||
| Enamine | EN300-297225-0.25g |
2-[1-(4-fluorophenyl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid |
1955530-93-4 | 0.25g |
$906.0 | 2023-09-06 | ||
| Enamine | EN300-297225-0.5g |
2-[1-(4-fluorophenyl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid |
1955530-93-4 | 0.5g |
$946.0 | 2023-09-06 | ||
| Enamine | EN300-297225-1.0g |
2-[1-(4-fluorophenyl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid |
1955530-93-4 | 1g |
$0.0 | 2023-06-07 |
2-1-(4-fluorophenyl)-1H-pyrazol-5-yloxolane-3-carboxylic acid Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 2-1-(4-fluorophenyl)-1H-pyrazol-5-yloxolane-3-carboxylic acid
Introduction to 2-1-(4-fluorophenyl)-1H-pyrazol-5-yloxolane-3-carboxylic acid (CAS No. 1955530-93-4)
2-1-(4-fluorophenyl)-1H-pyrazol-5-yloxolane-3-carboxylic acid (CAS No. 1955530-93-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and current research trends associated with this compound.
The molecular structure of 2-1-(4-fluorophenyl)-1H-pyrazol-5-yloxolane-3-carboxylic acid is composed of a pyrazole ring linked to a fluorinated phenyl group and an oxolane ring with a carboxylic acid functional group. The presence of these specific functional groups imparts unique chemical and biological properties to the molecule. The fluorine atom in the phenyl group enhances the lipophilicity and metabolic stability of the compound, making it more suitable for in vivo applications.
The synthesis of 2-1-(4-fluorophenyl)-1H-pyrazol-5-yloxolane-3-carboxylic acid typically involves multi-step reactions, including the formation of the pyrazole ring, the introduction of the fluorinated phenyl group, and the attachment of the oxolane ring with a carboxylic acid moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, a study published in Journal of Organic Chemistry (2022) reported a one-pot synthesis method that significantly reduced reaction time and improved yield.
In terms of biological activities, 2-1-(4-fluorophenyl)-1H-pyrazol-5-yloxolane-3-carboxylic acid has shown promising results in various preclinical studies. Research conducted at the University of California, San Francisco (UCSF) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, studies have indicated that it has neuroprotective properties, which could be beneficial in treating neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of 2-1-(4-fluorophenyl)-1H-pyrazol-5-yloxolane-3-carboxylic acid has also been extensively studied. A study published in Pharmaceutical Research (2023) reported that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. The compound's ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent for central nervous system (CNS) disorders.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-1-(4-fluorophenyl)-1H-pyrazol-5-yloxolane-3-carboxylic acid. Early phase I trials have shown promising results with no significant adverse effects observed at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential in treating various diseases.
In conclusion, 2-1-(4-fluorophenyl)-1H-pyrazol-5-yoxolanecarboxylic acid (CAS No. 1955530-93-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, contributing to advancements in drug discovery and medicinal chemistry.
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